![molecular formula C13H18N2O3 B7336529 (2S,5S)-N-(2-ethoxypyridin-3-yl)-5-methyloxolane-2-carboxamide](/img/structure/B7336529.png)
(2S,5S)-N-(2-ethoxypyridin-3-yl)-5-methyloxolane-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2S,5S)-N-(2-ethoxypyridin-3-yl)-5-methyloxolane-2-carboxamide, also known as JNJ-54452840, is a small molecule inhibitor of the protein tyrosine kinase 2 (TYK2). This compound has gained significant interest in the scientific community due to its potential therapeutic application in the treatment of autoimmune and inflammatory diseases.
Mechanism of Action
TYK2 is a member of the Janus kinase (JAK) family of proteins, which are involved in the signaling pathways of various cytokines and growth factors. (2S,5S)-N-(2-ethoxypyridin-3-yl)-5-methyloxolane-2-carboxamide selectively inhibits TYK2, thereby reducing the activation of downstream signaling pathways and the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-12 (IL-12), interferon-gamma (IFN-γ), and interleukin-23 (IL-23) in preclinical studies. This reduction in cytokine production leads to a decrease in inflammation and tissue damage in various disease models.
Advantages and Limitations for Lab Experiments
(2S,5S)-N-(2-ethoxypyridin-3-yl)-5-methyloxolane-2-carboxamide has several advantages for lab experiments, including its high selectivity for TYK2 and its favorable pharmacokinetic properties. However, one limitation of this compound is its low aqueous solubility, which can make it challenging to work with in certain experimental settings.
Future Directions
There are several potential future directions for research on (2S,5S)-N-(2-ethoxypyridin-3-yl)-5-methyloxolane-2-carboxamide. One area of interest is the development of combination therapies that target multiple cytokine pathways, which may be more effective in treating autoimmune and inflammatory diseases. Additionally, further studies are needed to fully understand the long-term safety and efficacy of this compound in humans. Finally, the potential use of this compound in other disease indications, such as cancer, should be explored.
Synthesis Methods
The synthesis of (2S,5S)-N-(2-ethoxypyridin-3-yl)-5-methyloxolane-2-carboxamide involves the reaction of (2S,5S)-2-amino-5-methylhexanoic acid with 2-ethoxypyridine-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the desired amide product. The resulting compound is then subjected to further purification steps to obtain the final product.
Scientific Research Applications
(2S,5S)-N-(2-ethoxypyridin-3-yl)-5-methyloxolane-2-carboxamide has been extensively studied for its potential therapeutic application in the treatment of autoimmune and inflammatory diseases such as psoriasis, inflammatory bowel disease, and rheumatoid arthritis. Preclinical studies have shown that TYK2 inhibition by this compound leads to a reduction in pro-inflammatory cytokine production, which is a hallmark of these diseases.
Properties
IUPAC Name |
(2S,5S)-N-(2-ethoxypyridin-3-yl)-5-methyloxolane-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O3/c1-3-17-13-10(5-4-8-14-13)15-12(16)11-7-6-9(2)18-11/h4-5,8-9,11H,3,6-7H2,1-2H3,(H,15,16)/t9-,11-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZWWFOSPWUVENQ-ONGXEEELSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC=N1)NC(=O)C2CCC(O2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C(C=CC=N1)NC(=O)[C@@H]2CC[C@@H](O2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.